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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of linalyl
isobutyrate.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[1] Handle

linalyl isobutyrate in a well-ventilated area to avoid inhalation of vapors.[1] In case of a spill,

prevent the substance from entering drains or waterways, as it is toxic to aquatic life with long-

lasting effects.[1] Collect any spillage using an inert absorbent material.[1]

Step-by-Step Disposal Protocol
The primary methods for the disposal of linalyl isobutyrate involve chemical destruction or

incineration.[1] It is crucial to adhere to local, regional, and national regulations regarding

chemical waste disposal.

Waste Collection:

Collect waste linalyl isobutyrate in a suitable, clearly labeled, and tightly sealed

container.
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Do not mix with other waste streams unless compatibility is confirmed.

Engage a Licensed Waste Disposal Service:

The recommended method of disposal is to engage a licensed chemical destruction plant.

[1] These facilities are equipped to handle and neutralize hazardous chemical waste in an

environmentally responsible manner.

Controlled Incineration:

An alternative is controlled incineration with flue gas scrubbing.[1] This process must be

carried out in a specialized incinerator designed for chemical waste to ensure complete

combustion and to remove harmful byproducts from the emissions.

Disposal of Contaminated Packaging:

Containers that held linalyl isobutyrate should be triple-rinsed with an appropriate

solvent.[1] The rinsate should be collected and treated as hazardous waste.

After thorough cleaning, the packaging can be punctured to prevent reuse and then

offered for recycling, reconditioning, or disposed of in a sanitary landfill.[1]

Combustible packaging materials may also be disposed of via controlled incineration.[1]

Important: Never discharge linalyl isobutyrate into sewer systems or onto the ground.[1] Avoid

contaminating water, foodstuffs, animal feed, or seeds with this chemical.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for linalyl isobutyrate, which is essential

for its safe handling and storage.
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Property Value Source

Molecular Formula C₁₄H₂₄O₂ [2][3]

Molecular Weight 224.34 g/mol [2][3]

Boiling Point 228 °C to 230 °C at 760 mmHg [1][3]

Melting Point < -20 °C [1][2]

Density
Approximately 0.882 - 0.898

g/cm³
[2][3][4]

Flash Point
Approximately 71.67 °C to

73.3 °C
[2][4]

Solubility in Water
10 mg/L at 20 °C

(experimental)
[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the proper

disposal of linalyl isobutyrate.
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Caption: Workflow for the safe disposal of linalyl isobutyrate and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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